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Compound of Interest

Compound Name: 2,3,4-Trimethyl-3-pentanol

Cat. No.: B156913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,4-Trimethyl-3-pentanol is a highly branched, sterically hindered tertiary alcohol. Its unique

structure imparts specific physicochemical properties that suggest its potential as a specialized

solvent in various chemical and pharmaceutical applications. This document provides an

overview of its properties, potential applications as a solvent, and generalized experimental

protocols based on its characteristics and the known uses of structurally similar solvents.

Physicochemical Properties
2,3,4-Trimethyl-3-pentanol is a colorless to pale yellow liquid with a characteristic fruity odor.

[1][2] Its significant steric bulk around the hydroxyl group influences its solvent behavior,

making it a non-coordinating, polar aprotic-like solvent despite the presence of the hydroxyl

group.

Table 1: Physicochemical Properties of 2,3,4-Trimethyl-3-pentanol
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Property Value Reference

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 g/mol [1]

Appearance
Colorless to light brown/yellow

liquid
[1][2][3]

Odor Fruity, characteristic [1][2]

Boiling Point 78 °C @ 46 mmHg [1]

Density 0.846 - 0.850 g/cm³ [1]

Refractive Index 1.433 - 1.438 [1]

Solubility
Insoluble in water; Soluble in

ethanol and heptane.
[1]

Safety and Handling
2,3,4-Trimethyl-3-pentanol is a flammable liquid and is harmful if swallowed.[1] Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn when handling this chemical. Work should be conducted in a well-ventilated fume

hood.

Table 2: GHS Hazard Information for 2,3,4-Trimethyl-3-pentanol

Hazard Class Hazard Statement

Flammable liquids (Category 3) H226: Flammable liquid and vapor

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin irritation (Category 2) H315: Causes skin irritation

Specific target organ toxicity - single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Data sourced from multiple reports to the ECHA

C&L Inventory.[1]
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Potential Applications as a Solvent
Due to the lack of specific literature on 2,3,4-trimethyl-3-pentanol as a solvent, its potential

applications are inferred from its structural similarity to other bulky tertiary alcohols like tert-

butanol and tert-amyl alcohol, which are used as solvents in organic synthesis and

pharmaceutical applications.[4][5][6] The steric hindrance of 2,3,4-trimethyl-3-pentanol makes

it a poor nucleophile, which can be advantageous in reactions where the solvent is not

intended to participate.

Organic Synthesis
The properties of 2,3,4-trimethyl-3-pentanol suggest its use as a reaction medium for:

Reactions involving strong bases and nucleophiles: The non-nucleophilic nature of this

sterically hindered alcohol would prevent it from interfering with the reaction.

Grignard Reactions: While ethers are the typical solvents for Grignard reactions, tertiary

alcohols have been explored. The polarity of the alcohol can help to solvate the Grignard

reagent.

Esterification of Sterically Hindered Acids: In reactions where both the acid and alcohol

reactants are bulky, a non-reactive, sterically hindered solvent could be beneficial in

facilitating the reaction while minimizing side reactions.[7][8]

Drug Formulation and Delivery
Higher alcohols are utilized in the pharmaceutical industry for extraction, separation, and as co-

solvents to enhance the solubility of poorly soluble drugs.[9][10][11] Given its solubility in

organic compounds and limited water solubility, 2,3,4-trimethyl-3-pentanol could potentially be

investigated for:

Solubilization of poorly water-soluble APIs: For non-aqueous formulations or as a co-solvent

in lipid-based delivery systems.

Extraction and purification of natural products: Its solvent properties could be suitable for

extracting specific classes of organic molecules from natural sources.
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Experimental Protocols (Generalized)
The following are generalized protocols and should be optimized for specific applications.

Protocol 1: General Procedure for a Reaction Under
Inert Atmosphere
This protocol is suitable for reactions sensitive to air and moisture, where 2,3,4-trimethyl-3-
pentanol is used as the solvent.

Preparation Reaction Work-up & Purification

Dry glassware in oven Assemble reaction apparatus
(flask, condenser, etc.)

Purge with inert gas
(N2 or Ar)

Add 2,3,4-trimethyl-3-pentanol
and reactants to flask

Heat/cool to desired
temperature

Monitor reaction
(TLC, GC, LC-MS) Quench reactionReaction complete Solvent removal

(rotary evaporation)
Purify product

(chromatography, etc.)

Click to download full resolution via product page

Caption: Generalized workflow for an organic reaction under inert atmosphere using 2,3,4-
trimethyl-3-pentanol as a solvent.

Methodology:

Preparation: Dry all glassware in an oven at >100°C for several hours and allow to cool in a

desiccator. Assemble the reaction apparatus (e.g., round-bottom flask with a magnetic stir

bar, reflux condenser, and nitrogen/argon inlet). Purge the system with an inert gas for 10-15

minutes.

Reaction Setup: Under a positive flow of inert gas, add the reactants and 2,3,4-trimethyl-3-
pentanol to the reaction flask via syringe or cannula.

Reaction Conditions: Stir the reaction mixture and bring it to the desired temperature

(heating with an oil bath or cooling with an ice/dry ice bath).

Monitoring: Monitor the progress of the reaction by taking small aliquots and analyzing them

by an appropriate method (e.g., Thin Layer Chromatography, Gas Chromatography, or Liquid

Chromatography-Mass Spectrometry).
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Work-up: Once the reaction is complete, cool the mixture to room temperature and quench

the reaction appropriately (e.g., by adding water or a saturated aqueous solution).

Purification: Remove the 2,3,4-trimethyl-3-pentanol under reduced pressure using a rotary

evaporator. The resulting crude product can then be purified by a suitable technique such as

column chromatography, distillation, or recrystallization.

Protocol 2: Solubility Determination of a Drug
Compound
This protocol outlines a method to determine the solubility of a solid compound in 2,3,4-
trimethyl-3-pentanol.

Methodology:

Sample Preparation: Add a known amount of the solid compound to a vial.

Solvent Addition: Add a small, measured volume of 2,3,4-trimethyl-3-pentanol to the vial.

Equilibration: Cap the vial and agitate it at a constant temperature (e.g., using a shaker or

vortex mixer) for a predetermined time (e.g., 24 hours) to ensure equilibrium is reached.

Observation: Visually inspect the vial for any undissolved solid.

Incremental Solvent Addition: If solid remains, add another small, measured volume of the

solvent and repeat the equilibration step.

Solubility Calculation: Continue adding solvent until the solid is completely dissolved. The

solubility can then be calculated in terms of mg/mL or mol/L.

Confirmation (Optional): For a more precise determination, the saturated solution can be

filtered or centrifuged to remove any undissolved solid, and the concentration of the

dissolved compound in the supernatant can be measured using a suitable analytical

technique (e.g., UV-Vis spectroscopy or HPLC).

Logical Relationships of Solvent Properties
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The potential utility of 2,3,4-trimethyl-3-pentanol as a solvent is a consequence of its

molecular structure.

Molecular Structure

Physicochemical Properties

Potential Solvent Applications

Tertiary Alcohol

Polar -OH Group Non-nucleophilic

due to steric hindrance

Bulky Methyl Groups
(Steric Hindrance) C8 Hydrocarbon Chain

Low Water Solubility Good Organic Solubility

Aprotic-like Behavior

Inert Reaction Medium Solubilizing Agent for
Nonpolar Compounds

Pharmaceutical Formulations
(Co-solvent)

Click to download full resolution via product page

Caption: Logical flow from the molecular structure of 2,3,4-trimethyl-3-pentanol to its potential

solvent applications.

Conclusion
While 2,3,4-trimethyl-3-pentanol is not yet established as a common laboratory or industrial

solvent, its physical and chemical properties, particularly its sterically hindered nature, suggest
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it could be a valuable tool in specialized applications where a non-reactive, polar aprotic-like

solvent is required. Further research is needed to fully characterize its solvent capabilities and

explore its utility in organic synthesis and pharmaceutical sciences. The provided protocols

offer a starting point for researchers interested in investigating the potential of this unique

tertiary alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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